Cas no 1089317-19-0 (ethyl 5,6-dihydro-2H-pyran-3-carboxylate)

• Product Name: ethyl 5,6-dihydro-2H-pyran-3-carboxylate
• CAS No: 1089317-19-0
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD22398673
• CID: 4570850
• PubChem ID: 54515363
• Update Time: 2025-06-07

ethyl 5,6-dihydro-2H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,6-dihydro-2H-pyran-3-carboxylate

• MDL： MFCD22398673
• Inchi： 1S/C8H12O3/c1-2-11-8(9)7-4-3-5-10-6-7/h4H,2-3,5-6H2,1H3
• InChI Key： YMAZVUQXAVBUAR-UHFFFAOYSA-N
• SMILES： C1OCCC=C1C(OCC)=O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 220.1±40.0 °C at 760 mmHg
• Flash Point: 84.1±21.9 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

ethyl 5,6-dihydro-2H-pyran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 5,6-dihydro-2H-pyran-3-carboxylate

Recent Advances in the Application of Ethyl 5,6-Dihydro-2H-Pyran-3-Carboxylate (CAS: 1089317-19-0) in Chemical Biology and Pharmaceutical Research

The compound ethyl 5,6-dihydro-2H-pyran-3-carboxylate (CAS: 1089317-19-0) has recently emerged as a key synthetic intermediate in pharmaceutical development and chemical biology research. This heterocyclic ester derivative has demonstrated significant versatility in medicinal chemistry applications, particularly in the synthesis of bioactive molecules targeting various disease pathways. Recent studies have highlighted its role as a crucial building block for the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized ethyl 5,6-dihydro-2H-pyran-3-carboxylate as a precursor for the synthesis of novel anti-inflammatory compounds. The study demonstrated that derivatives of this compound showed promising COX-2 selective inhibition with reduced gastrointestinal toxicity compared to traditional NSAIDs. The molecular flexibility of the dihydropyran ring system was found to be particularly advantageous for optimizing drug-receptor interactions.

Another significant application was reported in cancer research, where ethyl 5,6-dihydro-2H-pyran-3-carboxylate served as a scaffold for developing small molecule inhibitors targeting protein-protein interactions in oncogenic pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) described the compound's utility in creating potent inhibitors of the MDM2-p53 interaction, showing improved pharmacokinetic properties compared to previous generations of inhibitors.

The synthetic accessibility of ethyl 5,6-dihydro-2H-pyran-3-carboxylate has also made it valuable in drug discovery programs. A recent Nature Communications article (2024) detailed its use in diversity-oriented synthesis, enabling the rapid generation of structurally complex molecules for high-throughput screening against various biological targets. The compound's balanced lipophilicity and hydrogen bonding capacity contribute to its favorable drug-like properties.

From a chemical biology perspective, researchers have exploited the reactivity of ethyl 5,6-dihydro-2H-pyran-3-carboxylate to develop novel chemical probes. These probes have been instrumental in studying enzymatic mechanisms and identifying new drug targets, particularly in the field of epigenetics and post-translational modifications. The compound's ability to serve as a Michael acceptor has been leveraged in covalent inhibitor design strategies.

Current challenges in the application of ethyl 5,6-dihydro-2H-pyran-3-carboxylate include optimizing its metabolic stability and improving the selectivity of its derivatives. Ongoing research is focusing on structure-activity relationship studies to address these limitations while maintaining the compound's synthetic versatility. Future directions may include its application in PROTAC development and targeted protein degradation strategies.

In conclusion, ethyl 5,6-dihydro-2H-pyran-3-carboxylate (1089317-19-0) continues to demonstrate significant value in pharmaceutical research and chemical biology. Its unique structural features and synthetic flexibility make it an important tool for medicinal chemists and a promising scaffold for developing novel therapeutic agents across multiple disease areas.